1,1,1,2,2,3,3,10,10,11,11,12,12,12-Tetradecafluoro-4,4,9,9-tetrakis(trifluoromethyl)dodecane

• IUPAC Name: 1,1,1,2,2,3,3,10,10,11,11,12,12,12-tetradecafluoro-4,4,9,9-tetrakis(trifluoromethyl)dodecane
• InChI: InChI=1S/C16H8F26/c17-7(18,9(21,22)15(37,38)39)5(11(25,26)27,12(28,29)30)3-1-2-4-6(13(31,32)33,14(34,35)36)8(19,20)10(23,24)16(40,41)42/h1-4H2
• InChI Key: HOHLCUDGROKXTJ-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)C(F)(F)F)CC(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C16H8F26
• DSSTOX Substance ID: DTXSID201120485
• Molecular Weight: 694.19 g/mol
• CAS No.: 123629-51-6

Description

1,1,1,2,2,3,3,10,10,11,11,12,12,12-Tetradecafluoro-4,4,9,9-tetrakis(trifluoromethyl)dodecane is a highly fluorinated dodecane derivative characterized by 14 fluorine atoms and four trifluoromethyl (-CF₃) groups at positions 4 and 8. The compound’s properties are inferred from structurally similar perfluorinated alkanes, including high hydrophobicity (logP > 9), thermal stability, and chemical inertness due to strong C-F bonds .

Biological Activity

Overview of Perfluorinated Compounds

Perfluorinated compounds (PFCs) are a group of human-made chemicals that have been widely used in various applications due to their unique properties such as resistance to heat, water, and oil. The compound belongs to a class of PFCs characterized by multiple fluorinated carbon chains.

Chemical Structure

The compound "1,1,1,2,2,3,3,10,10,11,11,12,12,12-Tetradecafluoro-4,4,9,9-tetrakis(trifluoromethyl)dodecane" has a complex structure with numerous fluorine atoms attached to a dodecane backbone. This structure contributes to its stability and persistence in the environment.

Toxicological Studies

Research on similar perfluorinated compounds suggests that they may exhibit various biological activities:

• Endocrine Disruption : Some PFCs have been shown to interfere with hormonal systems in animals and humans. They can mimic or block hormones and disrupt endocrine functions.
• Cytotoxicity : Certain fluorinated compounds have demonstrated cytotoxic effects on various cell lines. Studies indicate that prolonged exposure may lead to cell death or apoptosis.
• Immunotoxicity : There is evidence suggesting that PFCs can impair immune function. For instance, exposure to these compounds has been linked to reduced vaccine response in children.

Environmental Impact

PFCs are known for their bioaccumulation and persistence in the environment. They do not break down easily and can accumulate in the food chain. This accumulation raises concerns about long-term exposure effects on wildlife and humans.

Case Studies

• Case Study: Immune Response in Children
  • A study conducted by Grandjean et al. (2012) found that children exposed to higher levels of PFCs had reduced antibody responses to vaccinations. This highlights potential immunotoxic effects associated with these compounds.
• Case Study: Endocrine Disruption
  • Research by Liu et al. (2015) indicated that exposure to certain PFCs affected thyroid hormone levels in pregnant women and their offspring. This raises concerns about developmental impacts due to endocrine disruption.

Data Table of Biological Effects

Biological Activity	Observed Effects	Reference
Endocrine Disruption	Hormonal imbalance; thyroid dysfunction	Liu et al., 2015
Cytotoxicity	Induction of apoptosis in cell lines	Grandjean et al., 2012
Immunotoxicity	Reduced vaccine efficacy	Grandjean et al., 2012
Bioaccumulation	Accumulation in liver and blood	Environmental Protection Agency

Comparison with Similar Compounds

Research Findings and Data Gaps

• Synthesis Challenges : The target compound’s synthesis likely involves complex fluorination steps, similar to methods for CAS 118694-32-9 .
• Toxicity Data: No direct toxicity data is provided for the target compound, but perfluorinated analogs () are linked to bioaccumulation concerns .
• Thermal Stability : The target compound’s stability is expected to exceed chlorinated analogs but may be lower than fully perfluorinated alkanes (e.g., CAS 307-62-0) due to -CF₃ group vulnerability at high temperatures .